Cas no 1261837-27-7 (4-Methyl-3-(trifluoromethoxy)benzyl alcohol)

• Product Name: 4-Methyl-3-(trifluoromethoxy)benzyl alcohol
• CAS No: 1261837-27-7
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 4963787
• Update Time: 2025-10-30

4-Methyl-3-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C9H9F3O2/c1-6-2-3-7(5-13)4-8(6)14-9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key： RYGMSNVRFOJUDC-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CO)C=CC=1C)(F)F

Computed Properties

• Exact Mass: 206.05546401 g/mol
• Monoisotopic Mass: 206.05546401 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5
• Molecular Weight: 206.16

Additional information on 4-Methyl-3-(trifluoromethoxy)benzyl alcohol

Professional Introduction to 4-Methyl-3-(trifluoromethoxy)benzyl alcohol (CAS No. 1261837-27-7)

4-Methyl-3-(trifluoromethoxy)benzyl alcohol, identified by its Chemical Abstracts Service (CAS) number CAS No. 1261837-27-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs including a methyl group at the fourth position and a trifluoromethoxy substituent at the third position of the benzyl alcohol backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 4-Methyl-3-(trifluoromethoxy)benzyl alcohol consists of a benzene ring substituted with a hydroxymethyl group at the second position, a methyl group at the fourth position, and a trifluoromethoxy group at the third position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are highly relevant in medicinal chemistry. The presence of the trifluoromethoxy group, in particular, is known to enhance lipophilicity and metabolic stability, making it an attractive moiety for drug design.

In recent years, 4-Methyl-3-(trifluoromethoxy)benzyl alcohol has been extensively studied for its potential applications in the synthesis of bioactive molecules. Its utility as a building block in constructing complex scaffolds has been demonstrated in various research publications. For instance, studies have shown that this compound can serve as a precursor in the preparation of novel heterocyclic compounds, which exhibit promising pharmacological activities against a range of diseases.

One of the most notable applications of 4-Methyl-3-(trifluoromethoxy)benzyl alcohol is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in cancer and inflammatory diseases. By incorporating this compound into drug candidates, researchers have been able to design molecules that selectively inhibit specific kinases, thereby reducing side effects and improving therapeutic efficacy. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity to target proteins, making it an essential feature for drug design.

The synthesis of 4-Methyl-3-(trifluoromethoxy)benzyl alcohol involves multi-step organic transformations that highlight its synthetic versatility. Researchers have developed efficient synthetic routes that leverage palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions to construct the desired molecular framework. These methods not only provide access to high-purity material but also offer scalability for industrial applications.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of 4-Methyl-3-(trifluoromethoxy)benzyl alcohol. Molecular modeling studies have revealed insights into its interactions with biological targets, providing valuable guidance for structure-activity relationship (SAR) studies. These computational approaches have enabled researchers to optimize the compound's pharmacokinetic profile and improve its overall drug-like properties.

The growing interest in green chemistry has also influenced the synthesis of 4-Methyl-3-(trifluoromethoxy)benzyl alcohol. Researchers are increasingly adopting environmentally friendly methodologies that minimize waste and reduce energy consumption. For example, solvent-free reactions and catalytic systems have been explored to streamline synthetic processes while maintaining high yields and purity.

In conclusion, 4-Methyl-3-(trifluoromethoxy)benzyl alcohol (CAS No. 1261837-27-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile synthetic applications make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow even further.